Cas no 918639-50-6 (Heptanoic acid, 2,3-dihydro-3-oxo-4H-1,4-benzoxazin-4-yl ester)

• Product Name: Heptanoic acid, 2,3-dihydro-3-oxo-4H-1,4-benzoxazin-4-yl ester
• CAS No: 918639-50-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 772318
• PubChem ID: 16095165
• Update Time: 2025-04-19

Heptanoic acid, 2,3-dihydro-3-oxo-4H-1,4-benzoxazin-4-yl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2,3-dihydro-3-oxo-4H-1,4-benzoxazin-4-yl ester
• (3-oxo-1,4-benzoxazin-4-yl) heptanoate
• 4-(Heptanoyloxy)-2H-1,4-benzoxazin-3(4H)-one
• DTXSID50582487
• HEPT-D-DIBOA
• 918639-50-6
• CHEMBL2253480

• Inchi： 1S/C15H19NO4/c1-2-3-4-5-10-15(18)20-16-12-8-6-7-9-13(12)19-11-14(16)17/h6-9H,2-5,10-11H2,1H3
• InChI Key： MBNBRVLUIJGOIV-UHFFFAOYSA-N
• SMILES： O(C(CCCCCC)=O)N1C(COC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų